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Compound of Interest

Compound Name: 2,4,6-Tribromophenol-d2

Cat. No.: B12401297

An in-depth guide for researchers, scientists, and drug development professionals on the
synthesis of 2,4,6-tribromophenol from phenol, covering reaction mechanisms, detailed
experimental protocols, and key safety considerations.

Introduction

2,4,6-Tribromophenol is a brominated derivative of phenol that finds significant application as a
fungicide, wood preservative, and an intermediate in the synthesis of flame retardants.[1][2] Its
preparation is a classic example of electrophilic aromatic substitution, a fundamental reaction in
organic chemistry. The hydroxyl group of phenol is a powerful activating group, which directs
electrophilic substitution to the ortho and para positions of the benzene ring.[2][3] This high
degree of activation allows for the facile and often quantitative tribromination of phenol under
mild conditions.

This technical guide provides a comprehensive overview of the synthesis of 2,4,6-
tribromophenol from phenol, detailing various experimental methodologies, presenting key
guantitative data in a structured format, and illustrating the underlying chemical principles and
workflows.

Reaction Mechanism and Signaling Pathway

The bromination of phenol is an electrophilic aromatic substitution reaction. The hydroxyl group
(-OH) of phenol is a strong activating group, meaning it increases the electron density of the
aromatic ring, making it more susceptible to attack by electrophiles. This activation is
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particularly pronounced at the ortho (2 and 6) and para (4) positions. When phenol is treated
with bromine, the bromine molecule becomes polarized, and the electrophilic bromine atom
(Br*) is attacked by the electron-rich benzene ring, leading to the substitution of hydrogen
atoms with bromine atoms at these positions. Given the strong activation by the hydroxyl
group, the reaction proceeds readily to completion, yielding the trisubstituted product, 2,4,6-

tribromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

